Cas no 770690-25-0 (8-chlorochroman-4-amine)

• Product Name: 8-chlorochroman-4-amine
• CAS No: 770690-25-0
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD07374051
• CID: 2162697
• PubChem ID: 16244402
• Update Time: 2025-06-14

8-chlorochroman-4-amine Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-chroman-4-ylamine
• 8-chloro-3,4-dihydro-2H-chromen-4-amine
• 770690-25-0
• CS-0101143
• 8-CHLORO-CHROMAN-4-amine
• 8-CHLORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
• AKOS005363302
• VFB69025
• MFCD07374051
• 8-CHLOROCHROMAN-4-AMINE
• EN300-58776
• I11433
• SCHEMBL3847929
• CS-16595
• AB38624
• AB38627
• AB38621
• DB-129633
• 8-chlorochroman-4-amine

• MDL： MFCD07374051
• Inchi： 1S/C9H10ClNO/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-3,8H,4-5,11H2
• InChI Key： YCWHOLRRUIEVQK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OCCC2N

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 8-chlorochroman-4-amine

Recent Advances in the Study of 8-Chlorochroman-4-amine (CAS: 770690-25-0): A Comprehensive Research Brief

In recent years, the compound 8-chlorochroman-4-amine (CAS: 770690-25-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its chroman scaffold and chlorine substitution at the 8-position, has emerged as a promising candidate for various therapeutic applications. The unique structural features of this molecule, including its potential for hydrogen bonding and lipophilic interactions, make it an attractive target for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and pharmacological properties of 8-chlorochroman-4-amine. The researchers developed an optimized synthetic route starting from 8-chlorochroman-4-one, achieving an overall yield of 78% through reductive amination. Structural characterization was performed using NMR spectroscopy and high-resolution mass spectrometry, confirming the purity and identity of the compound. The study also investigated the compound's potential as a serotonin receptor modulator, with preliminary in vitro assays showing promising binding affinity (Ki = 12 nM) for the 5-HT2A receptor subtype.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where 8-chlorochroman-4-amine was utilized as a key intermediate in the synthesis of novel neuroprotective agents. The research team designed and synthesized a series of derivatives by modifying the amine functionality, with several compounds demonstrating potent antioxidant activity in neuronal cell cultures. One particular derivative, featuring a propargyl substitution, showed remarkable protection against oxidative stress-induced apoptosis, reducing cell death by 82% at 10 μM concentration in SH-SY5Y cells.

The pharmacokinetic profile of 8-chlorochroman-4-amine was investigated in a recent preclinical study (European Journal of Pharmaceutical Sciences, 2024). The compound exhibited favorable absorption characteristics with an oral bioavailability of 65% in rat models. The plasma half-life was determined to be 4.2 hours, suggesting potential for once-daily dosing in therapeutic applications. Metabolite identification studies revealed that the primary metabolic pathway involves N-acetylation, with the major metabolite being N-acetyl-8-chlorochroman-4-amine.

Emerging applications of 8-chlorochroman-4-amine extend beyond central nervous system disorders. A 2024 study in ACS Chemical Biology demonstrated its utility as a building block for the development of antimicrobial agents. Researchers synthesized a library of hybrid molecules by conjugating the chromanamine core with various heterocyclic systems. Several compounds showed broad-spectrum activity against drug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) ranging from 2-8 μg/mL against methicillin-resistant Staphylococcus aureus (MRSA).

Recent computational studies have provided insights into the molecular interactions of 8-chlorochroman-4-amine with biological targets. Molecular docking simulations (Journal of Chemical Information and Modeling, 2023) revealed that the compound adopts a preferential binding orientation in the active sites of several protein targets, with the chlorinated aromatic system contributing significantly to binding energy through π-π stacking interactions. These findings are guiding the rational design of more potent and selective analogs for specific therapeutic applications.

As research progresses, the safety profile of 8-chlorochroman-4-amine is being thoroughly evaluated. A comprehensive toxicology study (Regulatory Toxicology and Pharmacology, 2024) reported no significant genotoxicity or mutagenicity in standard assays. The no-observed-adverse-effect level (NOAEL) was established at 50 mg/kg/day in a 28-day repeat-dose toxicity study in rats, supporting its potential for further development as a pharmaceutical ingredient.

The versatility of 8-chlorochroman-4-amine is further highlighted by its application in radiopharmaceutical development. A recent publication in Nuclear Medicine and Biology (2024) described the successful radiolabeling of a derivative with fluorine-18, creating a potential positron emission tomography (PET) tracer for imaging serotonin receptors in vivo. The radiolabeled compound demonstrated excellent brain penetration and specific binding in preclinical PET studies.

Looking forward, several research groups are exploring the potential of 8-chlorochroman-4-amine in combination therapies. Preliminary data presented at the 2024 American Chemical Society National Meeting showed synergistic effects when co-administered with standard anticancer agents in cell line models of breast cancer. These findings suggest that derivatives of this compound may serve as valuable adjuvants in oncology treatment regimens.

In conclusion, 8-chlorochroman-4-amine (CAS: 770690-25-0) represents a versatile scaffold with multiple therapeutic applications. The growing body of research demonstrates its potential in CNS disorders, infectious diseases, and possibly oncology. As synthetic methodologies improve and structure-activity relationships become better understood, we anticipate seeing clinical candidates based on this scaffold entering development pipelines in the near future.